Cas no 2742623-54-5 ((3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride)

• Product Name: (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride
• CAS No: 2742623-54-5
• MF: C₇H₁₆ClNO₃S
• MW: 229.724840164185
• CID: 6367995
• PubChem ID: 165734182
• Update Time: 2025-05-26

(3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37139418
• 2742623-54-5
• (S)-3-(2-(Methylsulfonyl)ethyl)morpholine hydrochloride
• (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride

• Inchi： 1S/C7H15NO3S.ClH/c1-12(9,10)5-2-7-6-11-4-3-8-7;/h7-8H,2-6H2,1H3;1H/t7-;/m0./s1
• InChI Key： SAWGDMQZZAZISV-FJXQXJEOSA-N
• SMILES： Cl.S(C)(CC[C@H]1COCCN1)(=O)=O

Computed Properties

• Exact Mass: 229.0539422g/mol
• Monoisotopic Mass: 229.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride

(3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride: An Overview of a Versatile Chiral Ligand and Its Applications in Medicinal Chemistry

(3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride (CAS No. 2742623-54-5) is a chiral ligand that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its morpholine core and methanesulfonylethyl substituent, exhibits remarkable stereochemical stability and biological activity, making it a valuable tool in the development of novel pharmaceuticals and synthetic methodologies.

The morpholine ring, a six-membered heterocyclic compound with a nitrogen atom and an oxygen atom, is a common structural motif in many bioactive molecules. The presence of the methanesulfonylethyl group introduces additional functional versatility, enhancing the compound's solubility and reactivity. The hydrochloride salt form further improves its stability and handling properties, making it suitable for various applications in both research and industrial settings.

Recent studies have highlighted the potential of (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride in the development of chiral catalysts and ligands. Chirality is a critical aspect of many pharmaceutical compounds, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. The ability to control chirality during synthesis is therefore essential for producing safe and effective drugs. (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride has been shown to be an effective chiral ligand in asymmetric synthesis, facilitating the production of enantiomerically pure compounds with high selectivity.

In the context of medicinal chemistry, (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride has been explored for its potential as a lead compound in drug discovery. Its structural features make it an attractive candidate for modifying existing drugs or designing new ones with improved efficacy and reduced side effects. For instance, researchers have investigated its use in the development of central nervous system (CNS) drugs, where the morpholine core can enhance blood-brain barrier penetration, while the methanesulfonylethyl group can modulate receptor binding affinity.

One notable application of (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride is in the field of cancer research. Studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. For example, it has been found to inhibit the activity of protein kinases, which are key regulators of cell signaling pathways. By targeting these enzymes, (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride may offer new therapeutic strategies for treating various types of cancer.

Beyond its direct biological activity, (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride has also been used as a building block in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential drug candidates. The flexibility and reactivity of this ligand make it an ideal starting point for generating diverse chemical structures with varying biological activities.

In addition to its applications in drug discovery, (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride has found use in analytical chemistry as a chiral selector for enantioselective separations. High-performance liquid chromatography (HPLC) methods employing this ligand have demonstrated excellent resolution capabilities for separating enantiomers of various analytes. This property is particularly valuable in quality control processes for pharmaceuticals, where ensuring the purity and enantiomeric composition of active ingredients is crucial.

The synthesis of (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride typically involves several steps, including the formation of the morpholine ring and the introduction of the methanesulfonylethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, asymmetric catalytic reactions using chiral catalysts have been developed to achieve high enantioselectivity during synthesis.

The safety profile of (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride is another important consideration in its use as a pharmaceutical agent or research tool. Preclinical studies have generally shown favorable results, with low toxicity and good pharmacokinetic properties. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, (3S)-3-(2-methanesulfonylethyl)morpholine hydrochloride (CAS No. 2742623-54-5) is a versatile chiral ligand with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs, improving existing ones, and advancing synthetic methodologies. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the future of drug discovery and development.